Cas no 936493-29-7 (3-Oxazolidinecarboxylicacid, 2,2,4,4-tetramethyl-, methyl ester)
936493-29-7 structure
Product Name:3-Oxazolidinecarboxylicacid, 2,2,4,4-tetramethyl-, methyl ester
CAS No:936493-29-7
MF:C9H17NO3
MW:187.236182928085
CID:802379
PubChem ID:45119611
Update Time:2025-04-19
3-Oxazolidinecarboxylicacid, 2,2,4,4-tetramethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxazolidinecarboxylicacid, 2,2,4,4-tetramethyl-, methyl ester
- DTXSID901222179
- Methyl 2,2,4,4-tetramethyloxazolidine-3-carboxylate
- 936493-29-7
- Methyl 2,2,4,4-tetramethyl-3-oxazolidinecarboxylate
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- Inchi: 1S/C9H17NO3/c1-8(2)6-13-9(3,4)10(8)7(11)12-5/h6H2,1-5H3
- InChI Key: LHDMMLLKIVJHME-UHFFFAOYSA-N
- SMILES: O1CC(C)(C)N(C(=O)OC)C1(C)C
Computed Properties
- Exact Mass: 187.12084340g/mol
- Monoisotopic Mass: 187.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 38.8Ų
3-Oxazolidinecarboxylicacid, 2,2,4,4-tetramethyl-, methyl ester Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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